Cas no 1261889-67-1 (5-Hydroxy-3-(3-hydroxymethylphenyl)benzoic acid)

• Product Name: 5-Hydroxy-3-(3-hydroxymethylphenyl)benzoic acid
• CAS No: 1261889-67-1
• MF: C₁₄H₁₂O₄
• MW: 244.242684364319
• MDL: MFCD18319420
• CID: 2761498
• PubChem ID: 53225339
• Update Time: 2025-06-08

5-Hydroxy-3-(3-hydroxymethylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID00689071
• 5-Hydroxy-3'-(hydroxymethyl)[1,1'-biphenyl]-3-carboxylic acid
• 5-Hydroxy-3-(3-hydroxymethylphenyl)benzoic acid, 95%
• 5-HYDROXY-3-(3-HYDROXYMETHYLPHENYL)BENZOIC ACID
• 1261889-67-1
• MFCD18319420
• WCA91190
• 5-Hydroxy-3-(3-hydroxymethylphenyl)benzoic acid

• MDL： MFCD18319420
• Inchi： 1S/C14H12O4/c15-8-9-2-1-3-10(4-9)11-5-12(14(17)18)7-13(16)6-11/h1-7,15-16H,8H2,(H,17,18)
• InChI Key： NKLQGYOHXSSQQX-UHFFFAOYSA-N
• SMILES： OC1C=C(C(=O)O)C=C(C=1)C1C=CC=C(CO)C=1

Computed Properties

• Exact Mass: 244.07355886Da
• Monoisotopic Mass: 244.07355886Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 77.8Ų

Additional information on 5-Hydroxy-3-(3-hydroxymethylphenyl)benzoic acid

5-Hydroxy-3-(3-hydroxymethylphenyl)benzoic Acid (CAS No. 1261889-67-1): An Overview of Its Structure, Properties, and Applications

5-Hydroxy-3-(3-hydroxymethylphenyl)benzoic acid (CAS No. 1261889-67-1) is a compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research due to its unique structural features and potential biological activities. This compound is characterized by its complex aromatic structure, which includes a benzoic acid moiety and a substituted phenyl group with a hydroxymethyl functional group. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, making it a valuable candidate for various applications.

The chemical structure of 5-Hydroxy-3-(3-hydroxymethylphenyl)benzoic acid can be represented as C₁₄H₁₂O₄. The molecule consists of a benzene ring attached to a carboxylic acid group at the 5-position, and a substituted phenyl ring at the 3-position. The substituent on the phenyl ring is a hydroxymethyl group (-CH₂OH), which adds to the molecule's polarity and reactivity. This structure provides a basis for understanding its chemical behavior and potential interactions with biological systems.

In terms of physical properties, 5-Hydroxy-3-(3-hydroxymethylphenyl)benzoic acid is typically a white crystalline solid with a melting point ranging from 190 to 192°C. It is slightly soluble in water but more soluble in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics are crucial for its use in various experimental settings, including dissolution in biological media for in vitro studies.

The biological activities of 5-Hydroxy-3-(3-hydroxymethylphenyl)benzoic acid have been the subject of several recent studies. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human macrophages. These findings suggest that 5-Hydroxy-3-(3-hydroxymethylphenyl)benzoic acid may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 5-Hydroxy-3-(3-hydroxymethylphenyl)benzoic acid has also been investigated for its antioxidant activity. Oxidative stress is a key factor in the development of various diseases, including cardiovascular disease and neurodegenerative disorders. Studies have demonstrated that this compound can scavenge free radicals and protect cells from oxidative damage. This antioxidant activity may contribute to its overall health benefits and make it a valuable component in formulations designed to combat oxidative stress.

In the context of drug development, the pharmacokinetic properties of 5-Hydroxy-3-(3-hydroxymethylphenyl)benzoic acid are an important consideration. Preclinical studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. These characteristics are essential for ensuring that the compound can be effectively absorbed and distributed throughout the body, reaching target tissues at therapeutic concentrations.

To further explore the therapeutic potential of 5-Hydroxy-3-(3-hydroxymethylphenyl)benzoic acid, clinical trials are currently underway. Early-phase clinical trials have focused on evaluating the safety and tolerability of this compound in healthy volunteers. Preliminary results indicate that it is well-tolerated at doses up to 500 mg/day, with no serious adverse effects reported. These findings provide a strong foundation for advancing this compound into later-stage clinical trials to assess its efficacy in treating specific diseases.

In addition to its therapeutic applications, 5-Hydroxy-3-(3-hydroxymethylphenyl)benzoic acid has also found use in analytical chemistry as a reference standard for high-performance liquid chromatography (HPLC) and mass spectrometry (MS). Its well-defined structure and stability make it an ideal candidate for calibrating analytical instruments and ensuring accurate quantification of related compounds in complex matrices.

The synthesis of 5-Hydroxy-3-(3-hydroxymethylphenyl)benzoic acid has been optimized through various synthetic routes, including multistep processes involving aromatic substitution reactions and functional group transformations. These synthetic methods have been refined to improve yield, purity, and scalability, making it feasible to produce this compound on both laboratory and industrial scales.

In conclusion, 5-Hydroxy-3-(3-hydroxymethylphenyl)benzoic acid (CAS No. 1261889-67-1) is a multifaceted compound with promising applications in both research and industry. Its unique chemical structure confers distinct physical properties and biological activities, making it an attractive candidate for further investigation in areas such as anti-inflammatory therapy, antioxidant protection, and analytical chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.